5-Chloro-2-cyclopropylmethoxybenzoic acid

• IUPAC Name: 5-chloro-2-(cyclopropylmethoxy)benzoic acid
• InChI: InChI=1S/C11H11ClO3/c12-8-3-4-10(9(5-8)11(13)14)15-6-7-1-2-7/h3-5,7H,1-2,6H2,(H,13,14)
• InChI Key: OLEWSXUWUFLCHP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=C(C=C2)Cl)C(=O)O
• Molecular Formula: C11H11ClO3
• Molecular Weight: 226.65 g/mol

Description

5-Chloro-2-cyclopropylmethoxybenzoic acid (5-Cl-2-CPMBA) is a cyclopropyl derivative of benzoic acid, a compound that is widely used in organic synthesis and medicinal chemistry. It has a wide range of applications in scientific research and has been studied for its biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Heterocyclic Compounds : 5-Chloro-2-cyclopropylmethoxybenzoic acid can serve as a starting material in the synthesis of various heterocyclic compounds. The process involves polymer-supported reactions leading to the formation of diverse heterocycles, which have significant importance in drug discovery (Křupková et al., 2013).

• Preparation of N-Alkoxy Derivatives : This compound is used in the synthesis of N-alkoxy derivatives, showcasing controlled physico-chemical properties. Such compounds demonstrate varied acid, fluorescence, and complexing properties with alkaline cations (Tudose et al., 2010).

• Antimicrobial Applications : Derivatives of 5-Chloro-2-cyclopropylmethoxybenzoic acid have been synthesized and shown to exhibit significant antimicrobial activities against various bacterial and fungal strains (Kumar et al., 2013).

• Intermediates in Drug Synthesis : It is used as a key intermediate for preparing antimicrobial drugs, especially in the synthesis of quinolinecarboxylic acid drugs. This process involves a series of reactions like nitration, esterification, and reduction, emphasizing its versatility in drug development (Zhang et al., 2020).

Crystallography and Molecular Structures

• Crystal Structure Analysis : The compound plays a role in crystallography, with studies on its crystal and molecular structures. These investigations provide insights into hydrogen bonding and other non-covalent interactions, essential for understanding molecular interactions and designing new materials (Chi et al., 2018).

• Co-crystallization with Other Compounds : It is also involved in co-crystallization studies, which are crucial for the development of pharmaceuticals and understanding drug interactions. For instance, research on its co-crystallization with antipsychotic agents provides insights into the formation of different salt forms and their properties (Shaibah et al., 2019).

Environmental and Analytical Chemistry

• Analysis in Environmental Samples : The chemical has been utilized in developing methods for measuring environmental phenols in various samples, such as milk and soil. This highlights its importance in environmental monitoring and safety assessments (Ye et al., 2008).

• Thermal Properties in Complexes : The thermal properties of complexes formed with 5-Chloro-2-cyclopropylmethoxybenzoic acid have been studied, contributing to our understanding of material stability and behavior under different environmental conditions (Ferenc & Bocian, 2003).

Future Directions

: SpectraBase - 5-Chloro-2-methoxybenzoic acid : BenchChem - 5-Chloro-2-cyclopropylmethoxybenzoic acid